Cas no 2034611-59-9 (1-1-(1-benzofuran-2-yl)propan-2-yl-3-(2-methoxyethyl)urea)

• Product Name: 1-1-(1-benzofuran-2-yl)propan-2-yl-3-(2-methoxyethyl)urea
• CAS No: 2034611-59-9
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6404828
• PubChem ID: 119104196
• Update Time: 2025-11-06

1-1-(1-benzofuran-2-yl)propan-2-yl-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-benzofuran-2-yl)propan-2-yl-3-(2-methoxyethyl)urea
• 1-(1-(benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea
• AKOS026697366
• 1-[1-(1-benzofuran-2-yl)propan-2-yl]-3-(2-methoxyethyl)urea
• F6556-7794
• 2034611-59-9

• Inchi： 1S/C15H20N2O3/c1-11(17-15(18)16-7-8-19-2)9-13-10-12-5-3-4-6-14(12)20-13/h3-6,10-11H,7-9H2,1-2H3,(H2,16,17,18)
• InChI Key： WRDKXRABCCSWFE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1CC(C)NC(NCCOC)=O

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.5Ų

Additional information on 1-1-(1-benzofuran-2-yl)propan-2-yl-3-(2-methoxyethyl)urea

Comprehensive Overview of 1-(1-(1-Benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea (CAS No. 2034611-59-9)

1-(1-(1-Benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea (CAS No. 2034611-59-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the urea derivatives class, which is known for its versatility in drug design and development. The presence of both benzofuran and methoxyethyl moieties in its structure makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like 1-(1-(1-Benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea due to their potential to interact with enzymes and receptors involved in inflammation, neurodegeneration, and metabolic disorders. The benzofuran ring, a common pharmacophore, is known for its bioactivity, while the methoxyethyl group enhances solubility and bioavailability—a critical factor in drug development.

The synthesis of CAS No. 2034611-59-9 involves multi-step organic reactions, including condensation and urea formation, which are well-documented in peer-reviewed journals. Its molecular formula, C₁₅H₂₀N₂O₃, reflects a balanced hydrophobicity and polarity, making it suitable for both in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

One of the most searched questions related to this compound is its potential role in neuroprotective therapies. Given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are exploring benzofuran-based compounds for their ability to cross the blood-brain barrier and modulate neuronal activity. Preliminary studies suggest that 1-(1-(1-Benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea may exhibit neuroprotective effects by inhibiting oxidative stress and inflammation, though further clinical validation is required.

Another area of interest is the compound's application in cancer research. The urea moiety is a common feature in kinase inhibitors, which are pivotal in targeted cancer therapies. Researchers are investigating whether this compound can selectively inhibit kinases involved in tumor proliferation. Its methoxyethyl side chain may also improve pharmacokinetic properties, reducing off-target effects—a key challenge in oncology drug development.

From an industrial perspective, CAS No. 2034611-59-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, pharmaceutical companies are prioritizing eco-friendly production methods. Recent publications highlight solvent-free or catalytic approaches to synthesize such urea derivatives, aligning with global sustainability goals.

In summary, 1-(1-(1-Benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea represents a compelling case study in modern medicinal chemistry. Its structural features, combined with emerging applications in neuroprotection and oncology, make it a valuable subject for ongoing research. As scientific inquiries into its mechanisms and efficacy continue, this compound may pave the way for novel therapeutic interventions, addressing some of the most pressing health challenges of our time.